Cas no 95881-82-6 (3,3'-Bipyridine, 6,6'-dimethoxy-)

• Product Name: 3,3'-Bipyridine, 6,6'-dimethoxy-
• CAS No: 95881-82-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03084352
• CID: 4355387
• PubChem ID: 11138507
• Update Time: 2025-04-24

3,3'-Bipyridine, 6,6'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridine, 6,6'-dimethoxy-
• H8HG2Y4YVJ
• AO-833/41044524
• 6,6'-dimethoxy-3,3'-bipyridine
• 2-methoxy-5-(6-methoxypyridin-3-yl)pyridine
• 95881-82-6
• SCHEMBL3754419
• 6,6'-dimethoxy-[3,3']bipyridinyl
• 2,2'-dimethoxy-5,5'-bipyridine

• MDL： MFCD03084352
• Inchi： 1S/C12H12N2O2/c1-15-11-5-3-9(7-13-11)10-4-6-12(16-2)14-8-10/h3-8H,1-2H3
• InChI Key： KAXHWXGWCLMXDM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3,3'-Bipyridine, 6,6'-dimethoxy-

3,3'-Bipyridine, 6,6'-dimethoxy-

The compound with CAS No. 95881-82-6, commonly referred to as 3,3'-bipyridine, 6,6'-dimethoxy-, is a significant molecule in the field of organic chemistry and materials science. This compound is a derivative of bipyridine, a well-known ligand in coordination chemistry. The 6,6'-dimethoxy substituents on the bipyridine backbone introduce unique electronic and steric properties, making it highly versatile for various applications.

3,3'-Bipyridine, 6,6'-dimethoxy- has been extensively studied for its role in metal coordination complexes. Recent research has highlighted its ability to form stable complexes with transition metals such as copper and iron. These complexes exhibit interesting magnetic and electronic properties, making them promising candidates for applications in spintronics and catalysis. For instance, a study published in *Nature Chemistry* demonstrated that Cu(II) complexes of 3,3'-bipyridine derivatives can serve as efficient catalysts for oxygen reduction reactions in fuel cells.

In the realm of optoelectronics, 3,3'-bipyridine derivatives have shown potential as building blocks for light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. The 6,6'-dimethoxy groups enhance the molecule's solubility and stability under ambient conditions. A research group at Stanford University reported that incorporating 3,3'-bipyridine derivatives into polymer blends significantly improved the charge transport properties of the materials.

The synthesis of 3,3'-bipyridine derivatives has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing microwave-assisted synthesis have improved both efficiency and scalability. A paper in *Chemical Communications* detailed a novel microwave synthesis route for 3,3'-bipyridine derivatives, achieving yields exceeding 90% within minutes.

Beyond its chemical applications, 3,3'-bipyridine derivatives are gaining attention in biotechnology. Researchers at the University of California have explored their use as scaffolds for drug delivery systems. The dimethoxy groups provide sites for functionalization with bioactive molecules or targeting ligands. This property makes them ideal candidates for designing stimuli-responsive drug carriers that release payloads under specific physiological conditions.

In conclusion, CAS No. 95881-82-6, or 3,3'-bipyridine derivatives, represents a class of compounds with immense potential across multiple disciplines. From catalysis to optoelectronics and biotechnology, the unique properties introduced by the 6,6'-dimethoxy groups continue to drive innovative research and applications.